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Executive Summary

Wilforine, a complex sesquiterpenoid pyridine alkaloid from Tripterygium wilfordii, has
garnered significant interest for its potent anti-inflammatory, immunosuppressive, and cytotoxic
properties. This technical guide provides a comprehensive analysis of the structure-activity
relationships (SAR) of wilforine and its naturally occurring analogs. The primary focus is on the
inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway and cytotoxicity against
various cancer cell lines. This document summarizes key quantitative data, details relevant
experimental methodologies, and illustrates the underlying signaling pathways to facilitate
further research and drug development efforts centered on this promising natural product.

Introduction to Wilforine

Wilforine is a highly oxygenated sesquiterpenoid pyridine alkaloid isolated from the roots of
Tripterygium wilfordii, a plant with a long history of use in traditional Chinese medicine for
treating inflammatory and autoimmune diseases.[1][2] The intricate molecular architecture of
wilforine features a dihydro-B-agarofuran sesquiterpenoid core fused to a pyridine dicarboxylic
acid moiety, forming a complex macrocyclic structure. The numerous hydroxyl groups on the
sesquiterpenoid core are esterified with various organic acids, giving rise to a family of
structurally diverse natural analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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